Cas no 2171219-05-7 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.2.2octane-1-carboxylic acid)
2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.2.2octane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.2.2octane-1-carboxylic acid
- 2171219-05-7
- 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid
- EN300-1573013
-
- Inchi: 1S/C27H30N2O5/c1-2-23(24(30)29-15-17-11-13-27(29,14-12-17)25(31)32)28-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,2,11-16H2,1H3,(H,28,33)(H,31,32)/t17?,23-,27?/m0/s1
- InChI Key: AFZFKMPFOKBSLL-HKFLURLFSA-N
- SMILES: OC(C12CCC(CN1C([C@H](CC)NC(=O)OCC1C3C=CC=CC=3C3C=CC=CC1=3)=O)CC2)=O
Computed Properties
- Exact Mass: 462.21547206g/mol
- Monoisotopic Mass: 462.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.9Ų
2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.2.2octane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1573013-0.05g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid |
2171219-05-7 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1573013-0.1g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid |
2171219-05-7 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1573013-0.25g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid |
2171219-05-7 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1573013-0.5g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid |
2171219-05-7 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1573013-1.0g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid |
2171219-05-7 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1573013-2.5g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid |
2171219-05-7 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1573013-5.0g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid |
2171219-05-7 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1573013-10.0g |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid |
2171219-05-7 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1573013-50mg |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid |
2171219-05-7 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1573013-100mg |
2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid |
2171219-05-7 | 100mg |
$2963.0 | 2023-09-24 |
2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.2.2octane-1-carboxylic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.2.2octane-1-carboxylic acid
Professional Introduction of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo[2.2.2]octane-1-carboxylic Acid
The compound 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid, with CAS No. 2171219-05-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its complex structure, which includes a bicyclic framework and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a valuable tool in peptide synthesis and medicinal chemistry.
The structure of this compound is characterized by its bicyclo[2.2.2]octane core, which provides rigidity and stability to the molecule. The presence of the Fmoc group, a widely used protecting group in peptide synthesis, highlights its potential application in the construction of bioactive peptides and proteins. Recent studies have demonstrated that such compounds can serve as intermediates in the synthesis of complex polypeptides, enabling precise control over stereochemistry and side-chain functionality.
One of the key features of this compound is its chirality, as indicated by the (2S) configuration at the second carbon atom. Chiral compounds are of particular interest in pharmaceutical research due to their ability to interact selectively with biological targets, such as enzymes and receptors. This compound's stereochemistry has been leveraged in recent studies to investigate its potential as a building block for enantioselective synthesis of bioactive molecules.
The synthesis of this compound involves a multi-step process that combines principles from stereochemistry, protecting group chemistry, and cycloaddition reactions. Researchers have employed various strategies to construct the bicyclo[2.2.2]octane framework, including ring-closing metathesis and Claisen rearrangements. These methods have been optimized to achieve high yields and excellent stereochemical control, making this compound accessible for further functionalization.
In terms of biological activity, this compound has been studied for its potential role in modulating cellular processes. For instance, recent research has explored its ability to inhibit specific enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. Additionally, its compatibility with standard peptide coupling reactions makes it a versatile reagent in the construction of larger biomolecules.
The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility, solubility profiles, and interactions with biological targets. These findings have been instrumental in guiding experimental efforts toward optimizing its pharmacokinetic properties for therapeutic applications.
In conclusion, the compound 2-(2S)-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-bicyclo[...]octane-carboxylic acid, with CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No.
2171219-05-7 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.2.2octane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)